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Compound of Interest

Compound Name: 1-Benzothien-7-ylboronic acid

Cat. No.: B1286102 Get Quote

Introduction

1-Benzothien-7-ylboronic acid is a heterocyclic organic compound that serves as a critical

building block in medicinal chemistry and organic synthesis. Its utility is primarily derived from

the presence of the boronic acid functional group, which enables its participation in Suzuki-

Miyaura cross-coupling reactions—a powerful method for forming carbon-carbon bonds. This

compound is instrumental in the synthesis of complex molecules, including biologically active

compounds for pharmaceutical development.[1] This guide provides core physicochemical data

for researchers and scientists.

Physicochemical Data

The fundamental molecular properties of 1-Benzothien-7-ylboronic acid are summarized

below. This data is essential for stoichiometric calculations in reaction planning and for

analytical characterization.

Identifier Value Source

Molecular Formula C₈H₇BO₂S PubChem[2], Chem-Impex[1]

Molecular Weight 178.02 g/mol
PubChem[2], Sunway Pharm

Ltd[3]

CAS Number 628692-17-1 Chem-Impex[1], PubChem[2]
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Structural and Relational Information

The chemical identity of a compound is defined by its structure, which in turn dictates its

formula and molecular weight. The following diagram illustrates the direct relationship between

the compound's name and its core physicochemical properties.

{1-Benzothien-7-ylboronic Acid | (Compound Name)}

{Molecular Formula | C₈H₇BO₂S}

determines
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Core Properties of 1-Benzothien-7-ylboronic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An Overview of 1-Benzothien-7-ylboronic Acid:
Physicochemical Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1286102#1-benzothien-7-ylboronic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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